N-[(Z)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]indol-3-yl]methylideneamino]-2,3-dimethylquinoxaline-6-carboxamide

• IUPAC Name: N-[(Z)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]indol-3-yl]methylideneamino]-2,3-dimethylquinoxaline-6-carboxamide
• InChI: InChI=1S/C24H19ClN6OS/c1-14-15(2)29-21-9-16(7-8-20(21)28-14)23(32)30-27-10-17-12-31(13-18-11-26-24(25)33-18)22-6-4-3-5-19(17)22/h3-12H,13H2,1-2H3,(H,30,32)/b27-10-
• InChI Key: JNPDNKJZNJEODX-NCAUGAEKSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)C(=O)NN=CC3=CN(C4=CC=CC=C43)CC5=CN=C(S5)Cl)C
• Isomeric SMILES: CC1=C(N=C2C=C(C=CC2=N1)C(=O)N/N=C\C3=CN(C4=CC=CC=C43)CC5=CN=C(S5)Cl)C
• Molecular Formula: C24H19ClN6OS
• Molecular Weight: 475.0 g/mol

Description

N-[(Z)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]indol-3-yl]methylideneamino]-2,3-dimethylquinoxaline-6-carboxamide is a useful research compound. Its molecular formula is C24H19ClN6OS and its molecular weight is 474.97. The purity is usually 95%.
BenchChem offers high-quality N-[(Z)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]indol-3-yl]methylideneamino]-2,3-dimethylquinoxaline-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(Z)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]indol-3-yl]methylideneamino]-2,3-dimethylquinoxaline-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Given the absence of directly relevant research, here is a general approach to understanding the potential applications of such a compound based on the structures and activities of similar compounds found in the search:

Potential Applications in Anticancer Research

Compounds with complex heterocyclic structures, like the one described, often exhibit anticancer properties by interfering with specific cellular pathways. For instance, derivatives of indole and quinoxaline have been explored for their antineoplastic activities, targeting various cancer cell lines through mechanisms such as enzyme inhibition, DNA interaction, or cell cycle arrest (Skibba et al., 1970).

Role in Antibacterial and Antimicrobial Studies

Heterocyclic compounds that include features such as thiazole and quinoxaline moieties are known for their potential antibacterial and antimicrobial activities. These compounds can act on bacterial cells by disrupting cell wall synthesis, protein synthesis, or other critical processes necessary for bacterial growth and replication (Palkar et al., 2017).

Potential in Neuropharmacology

Compounds with indole and quinoxaline structures have been investigated for their potential effects on the central nervous system, including as antidepressants or anticonvulsants. Their mechanisms may involve modulation of neurotransmitter systems or ion channels, providing a basis for therapeutic applications in psychiatric and neurological disorders (Mahesh et al., 2011).